molecular formula C18H16N2O2 B303301 4-Quinazolinyl 2,4,6-trimethylbenzoate

4-Quinazolinyl 2,4,6-trimethylbenzoate

Cat. No.: B303301
M. Wt: 292.3 g/mol
InChI Key: ZPUORLMPZRXAOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Quinazolinyl 2,4,6-trimethylbenzoate is a synthetic organic compound featuring a benzoate ester core substituted with three methyl groups at the 2-, 4-, and 6-positions. The ester moiety is linked to a quinazoline heterocycle at the 4-position. Quinazoline derivatives are widely studied in medicinal chemistry due to their roles as kinase inhibitors, anticancer agents, and antimicrobial compounds .

Properties

Molecular Formula

C18H16N2O2

Molecular Weight

292.3 g/mol

IUPAC Name

quinazolin-4-yl 2,4,6-trimethylbenzoate

InChI

InChI=1S/C18H16N2O2/c1-11-8-12(2)16(13(3)9-11)18(21)22-17-14-6-4-5-7-15(14)19-10-20-17/h4-10H,1-3H3

InChI Key

ZPUORLMPZRXAOW-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=C1)C)C(=O)OC2=NC=NC3=CC=CC=C32)C

Canonical SMILES

CC1=CC(=C(C(=C1)C)C(=O)OC2=NC=NC3=CC=CC=C32)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Substituent Analysis

Key structural analogs include ethyl benzoate derivatives with pyridazine, isoxazole, and phenethylamino/thio/ether substituents (e.g., I-6230, I-6232, I-6273, I-6373, and I-6473) . Below is a comparative analysis:

Compound Name Core Structure Substituents (R-group) Key Functional Groups
4-Quinazolinyl 2,4,6-trimethylbenzoate Benzoate ester 2,4,6-trimethyl; 4-quinazolinyl Ester, aromatic methyl, quinazoline
I-6230 Ethyl benzoate 4-(pyridazin-3-yl)phenethylamino Ethyl ester, pyridazine, amine
I-6232 Ethyl benzoate 4-(6-methylpyridazin-3-yl)phenethylamino Ethyl ester, methylpyridazine, amine
I-6273 Ethyl benzoate 4-(methylisoxazol-5-yl)phenethylamino Ethyl ester, isoxazole, amine
I-6373 Ethyl benzoate 4-(3-methylisoxazol-5-yl)phenethylthio Ethyl ester, thioether, isoxazole
I-6473 Ethyl benzoate 4-(3-methylisoxazol-5-yl)phenethoxy Ethyl ester, ether, isoxazole

Key Differences :

  • Ester Group : The target compound uses a quinazolinyl ester, whereas analogs employ ethyl esters. This substitution may reduce metabolic hydrolysis, enhancing stability .
  • Aromatic Substituents : The trimethylbenzoate core increases steric bulk and lipophilicity compared to simpler phenyl groups in analogs.

Physicochemical Properties

  • Lipophilicity (LogP) : Higher than I-6230–I-6473 due to methyl groups and quinazoline.
  • Solubility : Likely lower in aqueous media compared to ethyl ester analogs, which have polar amine/thio/ether linkages.
  • Thermal Stability : Enhanced by the rigid quinazoline ring versus flexible phenethyl chains in analogs.

Research Methodologies

Structural comparisons rely on crystallographic tools like SHELX and WinGX/ORTEP for geometry optimization and visualization . These programs ensure accurate bond-length/angle measurements, critical for evaluating steric and electronic effects of substituents.

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